Cas no 1806972-55-3 (3-(Difluoromethyl)-6-fluoro-2-methylpyridine-5-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-5-carbonyl chloride
• CAS No: 1806972-55-3
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4885736
• Update Time: 2025-06-13

3-(Difluoromethyl)-6-fluoro-2-methylpyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-5-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO/c1-3-4(7(10)11)2-5(6(9)14)8(12)13-3/h2,7H,1H3
• InChI Key： FVMBGJYPSJQBLE-UHFFFAOYSA-N
• SMILES： ClC(C1=C(N=C(C)C(C(F)F)=C1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-5-carbonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-5-carbonyl chloride (CAS No. 1806972-55-3)

3-(Difluoromethyl)-6-fluoro-2-methylpyridine-5-carbonyl chloride (CAS No. 1806972-55-3) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a carbonyl chloride moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-5-carbonyl chloride contributes to its lipophilicity, a critical factor in optimizing drug-like properties. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial forums.

The compound’s carbonyl chloride group serves as a reactive handle for further functionalization, enabling the synthesis of amides, esters, and other derivatives. This versatility has sparked discussions in organic synthesis communities, particularly regarding efficient coupling reactions and green chemistry approaches. As sustainability becomes a focal point, researchers are exploring catalytic methods to minimize waste during the transformation of 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-5-carbonyl chloride into target molecules.

Another area of interest is the compound’s role in agrochemical innovation. With global attention on sustainable agriculture, the development of novel pesticides and herbicides with reduced environmental impact is paramount. The pyridine scaffold in this compound is a common motif in agrochemicals, and its difluoromethyl substitution may enhance efficacy against resistant pest strains. Searches for next-generation crop protection agents often highlight such structural features.

From a technical perspective, handling 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-5-carbonyl chloride requires expertise due to its reactivity. Proper storage conditions—typically under inert atmospheres and low temperatures—are essential to maintain stability. This aligns with frequently searched queries about chemical storage best practices and handling reactive intermediates in laboratories.

In summary, 3-(Difluoromethyl)-6-fluoro-2-methylpyridine-5-carbonyl chloride (CAS No. 1806972-55-3) represents a cutting-edge tool for researchers tackling challenges in drug design and agrochemical development. Its multifaceted applications and alignment with industry trends ensure its relevance in scientific advancements. For those exploring fluorinated building blocks or high-value intermediates, this compound offers a promising avenue for innovation.